(3As,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
(3As,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
Brand Name:
Vulcanchem
CAS No.:
85167-10-8
VCID:
VC0044318
InChI:
InChI=1S/C14H25BO2/c1-5-6-7-15-16-12-9-10-8-11(13(10,2)3)14(12,4)17-15/h10-12H,5-9H2,1-4H3/t10-,11-,12+,14-/m0/s1
SMILES:
B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC
Molecular Formula:
C14H25BO2
Molecular Weight:
236.16 g/mol
(3As,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
CAS No.: 85167-10-8
Reference Standards
VCID: VC0044318
Molecular Formula: C14H25BO2
Molecular Weight: 236.16 g/mol
![(3As,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole - 85167-10-8](/images/no_structure.jpg)
| CAS No. | 85167-10-8 |
|---|---|
| Product Name | (3As,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole |
| Molecular Formula | C14H25BO2 |
| Molecular Weight | 236.16 g/mol |
| IUPAC Name | (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane |
| Standard InChI | InChI=1S/C14H25BO2/c1-5-6-7-15-16-12-9-10-8-11(13(10,2)3)14(12,4)17-15/h10-12H,5-9H2,1-4H3/t10-,11-,12+,14-/m0/s1 |
| Standard InChIKey | IMUJPBOUZJFWJB-FMSGJZPZSA-N |
| Isomeric SMILES | B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)CCCC |
| SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC |
| Canonical SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC |
| Synonyms | [3aS-(3aα,4β,6β,7aα)]-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole |
| PubChem Compound | 10911528 |
| Last Modified | Nov 11 2021 |
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